Cas no 53066-26-5 (Lexithromycin)

• Product Name: Lexithromycin
• CAS No: 53066-26-5
• MF: C₃₈H₇₀N₂O₁₃
• MW: 762.968013286591
• CID: 370722
• PubChem ID: 6532846
• Update Time: 2025-04-19

Lexithromycin Chemical and Physical Properties

Names and Identifiers

• Erythromycin,9-(O-methyloxime)
• LEXITHROMYCIN
• (3R,4S,6R,7R,9R,10E,11S,12R,13S,14R)-6-{[4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-14-ethyl-7,12,13-trihydroxy-4-[(5-hydroxy-4-methoxy-
• Erythromycin A methoxime
• Lexithromycin [USAN:INN]
• Lexithromycina
• Lexithromycina [INN-Spanish]
• Lexithromycine
• Lexithromycine [INN-French]
• Lexithromycinum
• Lexithromycinum [INN-Latin]
• Wy 48314
• Azithromycin impurity S
• (3R,4S,5S,6R,7R,9R,11S,12R,13S,14R,E)
• Lexithromycin (USAN/INN)
• CHEMBL1774286
• D04725
• LEXITHROMYCIN [USAN]
• Erythromycin, 9-(O-methyloxime)
• Erythromycin A 9-Oxime Methyl Ether
• Erythromycin A, 9-O-methyl oxime
• 11-[(2S,4S,3R,6R)-4-(Dimethylamino)-3-hydroxy-6-methyl(2H-3,4,5,6-tetrahydropyran-2-yl)oxy]-13-((2S,5S,6S,4R)-5-hydroxy-4-methoxy-4,6-dimethyl(2H-3,4,5,6-tetrahydropyran-2-yl)oxy)(4S,6S,13S,3R,5R,8R,10R,11R,12R,14R)-7-(azamethoxymethylene)-3-ethyl-4,5,10-trihydroxy-4,6,8,10,12,14-hexamethyl-2-oxacyclotetradecan-1-one
• WY-48314
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yl]oxy-10-methoxyimino-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• 118244-59-0
• 53066-26-5
• Erythromycin methyloxime
• SCHEMBL193597
• CS-0026970
• HY-105932
• 7QKO29734U
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-10-methoxyimino-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• Erthromycin a 9-(o-methyloxime)
• UNII-7QKO29734U
• Erythromycin 9-(O-methyloxime)
• LEXITHROMYCIN [INN]
• Erythromycin A 9-methoxime
• Lexithromycin

• Inchi： 1S/C38H70N2O13/c1-15-26-38(10,46)31(42)21(4)28(39-48-14)19(2)17-36(8,45)33(53-35-29(41)25(40(11)12)16-20(3)49-35)22(5)30(23(6)34(44)51-26)52-27-18-37(9,47-13)32(43)24(7)50-27/h19-27,29-33,35,41-43,45-46H,15-18H2,1-14H3/b39-28+/t19-,20-,21+,22+,23-,24+,25+,26-,27+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1
• InChI Key： HPZGUSZNXKOMCQ-SQYJNGITSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=N\OC)O

Computed Properties

• Exact Mass: 762.488
• Monoisotopic Mass: 762.488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 198A^2

Experimental Properties

• Density: 1.26
• Boiling Point: 824.6°Cat760mmHg
• Flash Point: 452.5°C
• Refractive Index: 1.543

Lexithromycin Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides